Cas no 2137488-64-1 (2-[2-bromo-6-fluoro-3-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid)

• Product Name: 2-[2-bromo-6-fluoro-3-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• CAS No: 2137488-64-1
• MF: C₂₄H₁₆BrF₄NO₄
• MW: 538.285759925842
• CID: 5256840
• Update Time: 2025-08-04

2-[2-bromo-6-fluoro-3-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-bromo-6-fluoro-3-(trifluoromethyl)phenyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 2-[2-bromo-6-fluoro-3-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-fluoro-3-(trifluoromethyl)-

• Inchi： 1S/C24H16BrF4NO4/c25-20-17(24(27,28)29)9-10-18(26)19(20)21(22(31)32)30-23(33)34-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-10,16,21H,11H2,(H,30,33)(H,31,32)
• InChI Key： MXJSAXUGRYNJQR-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC=C(C=1C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 731
• XLogP3: 6
• Topological Polar Surface Area: 75.6

Additional information on 2-[2-bromo-6-fluoro-3-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

Introduction to 2-[2-bromo-6-fluoro-3-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS No. 2137488-64-1)

2-[2-bromo-6-fluoro-3-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid, identified by its CAS number 2137488-64-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate aromatic structure and functional groups, which make it a promising candidate for further exploration in drug discovery and development. The presence of bromine, fluorine, and trifluoromethyl substituents in its phenyl ring, combined with the amide linkage to a fluorenylmethoxycarbonyl group, endows it with unique chemical properties that are of great interest to researchers.

The structural framework of 2-[2-bromo-6-fluoro-3-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid is designed to interact with biological targets in a highly specific manner. The bromo and fluoro substituents are known to enhance binding affinity and metabolic stability, while the trifluoromethyl group contributes to lipophilicity and binding interactions with proteins. These features are particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a surge in research focused on developing novel therapeutics that leverage fluorinated aromatic compounds. The fluorine atom, due to its ability to modulate electronic properties and influence pharmacokinetic profiles, has become an indispensable tool in medicinal chemistry. Compounds like 2-[2-bromo-6-fluoro-3-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid exemplify how strategic incorporation of fluorine can lead to the discovery of potent and selective drug candidates.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The fluorenylmethoxycarbonyl (Fmoc) group in the molecule suggests a possible role as a prodrug or intermediate for peptide synthesis, which could be exploited to develop targeted therapies. Additionally, the amide bond provides a site for further derivatization, allowing chemists to fine-tune the properties of the compound for specific biological targets.

Recent studies have highlighted the importance of fluorinated aromatic compounds in oncology research. For instance, drugs such as crizotinib and osimertinib contain fluorine atoms that contribute to their efficacy by improving binding affinity and resistance profiles. The structural motifs present in 2-[2-bromo-6-fluoro-3-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid share similarities with these clinically successful molecules, suggesting that it may exhibit comparable biological activity. Further investigation into its pharmacological properties could uncover novel therapeutic opportunities.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups while maintaining regioselectivity. The introduction of bromine and fluorine substituents requires precise control to avoid unwanted side reactions, while the Fmoc protection strategy ensures that the amide group remains intact during subsequent chemical transformations. These synthetic challenges underscore the complexity and sophistication involved in creating molecules with tailored biological activities.

From a computational chemistry perspective, 2-[2-bromo-6-fluoro-3-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid offers an excellent model system for studying molecular interactions. Advanced computational methods can be employed to predict how this compound binds to biological targets at the atomic level. Such insights are crucial for rational drug design and can accelerate the discovery process by identifying promising candidates before experimental validation is required.

The potential applications of this compound extend beyond oncology. Its unique structural features make it a versatile scaffold for exploring interactions with other enzyme families and receptors involved in metabolic diseases, inflammatory disorders, and neurodegenerative conditions. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly assess the biological activity of derivatives of 2-[2-bromo-6-fluoro-3-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid, thereby accelerating the development of new treatments.

In conclusion, 2-[2-bromo-6-fluoro-3-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS No. 2137488-64-1) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.